Methyl 4-(difluoromethoxy)benzoate
Cat. No. B2401634
M. Wt: 202.157
InChI Key: VAAWCCULYWEXPM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08163729B2
Procedure details
The product was prepared according to the general procedure for aminopyrazole synthesis from 872.0 mg (4.3 mmol, 1.0 eq) of 4-difluoromethoxy-benzoic acid methyl ester (route A1bis). 818.5 mg of the title product (yield 90%) were used directly for the following step.
Name
Yield
90%
Identifiers
|
REACTION_CXSMILES
|
[NH2:1][C:2]1[CH:6]=CNN=1.CO[C:9](=[O:20])[C:10]1[CH:15]=[CH:14][C:13]([O:16][CH:17]([F:19])[F:18])=[CH:12][CH:11]=1>>[F:19][CH:17]([F:18])[O:16][C:13]1[CH:12]=[CH:11][C:10]([C:9](=[O:20])[CH2:6][C:2]#[N:1])=[CH:15][CH:14]=1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
NC1=NNC=C1
|
|
Name
|
|
|
Quantity
|
872 mg
|
|
Type
|
reactant
|
|
Smiles
|
COC(C1=CC=C(C=C1)OC(F)F)=O
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The product was prepared
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
FC(OC1=CC=C(C=C1)C(CC#N)=O)F
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 818.5 mg | |
| YIELD: PERCENTYIELD | 90% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
